Cas no 1803750-46-0 (Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate)

• Product Name: Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate
• CAS No: 1803750-46-0
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 5010891
• Update Time: 2025-05-25

Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate

• Inchi： 1S/C12H13NO3/c1-3-8-5-9(7-13)10(6-11(8)14)12(15)16-4-2/h5-6,14H,3-4H2,1-2H3
• InChI Key： AJINJWWSWPZTHD-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(=C(C=C1C#N)CC)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 2.3
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate

Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate (CAS No. 1803750-46-0): A Comprehensive Overview

Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate, identified by its CAS number 1803750-46-0, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural and functional attributes, has garnered attention for its potential applications in various scientific domains. The compound's chemical formula and structural configuration contribute to its distinctive properties, making it a subject of extensive study and exploration.

The molecular structure of Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate consists of a benzoate core substituted with cyano, ethyl, and hydroxyl groups. This arrangement imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of these functional groups enhances the compound's reactivity and binding affinity, making it a valuable candidate for further investigation in drug discovery and material science.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the behavior of Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate. These studies have revealed that the compound exhibits promising pharmacokinetic properties, including favorable solubility and metabolic stability. Such characteristics are essential for the development of effective pharmaceutical agents, as they ensure that the drug remains stable and bioavailable throughout its intended therapeutic use.

In the realm of medicinal chemistry, Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate has been explored as a potential scaffold for novel therapeutic agents. Its structural features suggest that it may interact with various biological pathways, making it a versatile compound for addressing multiple therapeutic targets. Researchers have been particularly interested in its potential applications in anti-inflammatory and analgesic therapies, where its molecular properties could contribute to the development of more effective and safer medications.

The synthesis of Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate involves a series of well-established organic reactions, including esterification, cyanation, and hydroxylation. These synthetic pathways have been optimized to ensure high yields and purity, which are critical for pharmaceutical applications. The compound's synthesis has been documented in several scientific publications, providing researchers with detailed protocols for its preparation.

One of the most compelling aspects of Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate is its potential role in interdisciplinary research. Its unique chemical properties make it suitable for applications not only in pharmaceuticals but also in materials science and agrochemicals. For instance, researchers have investigated its use as an intermediate in the synthesis of advanced polymers and coatings, where its stability and reactivity offer significant advantages.

The toxicological profile of Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate has been thoroughly evaluated to ensure safety in various applications. Preliminary studies indicate that the compound exhibits low toxicity at typical exposure levels, making it a promising candidate for both industrial and laboratory use. However, further research is ongoing to fully characterize its safety profile and long-term effects.

In conclusion, Ethyl 2-cyano-4-ethyl-5-hydroxybenzoate (CAS No. 1803750-46-0) represents a fascinating compound with diverse applications across multiple scientific fields. Its unique structural features, combined with its favorable pharmacokinetic properties, make it an attractive candidate for drug development and material science research. As our understanding of this compound continues to grow, it is likely that new applications and innovations will emerge, further solidifying its importance in the scientific community.